(Z)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-6-fluoro-1,3-benzothiazol-2-ylidene]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H24FN3O5S2/c1-2-30-14-11-26-19-8-5-17(23)15-20(19)32-22(26)24-21(27)16-3-6-18(7-4-16)33(28,29)25-9-12-31-13-10-25/h3-8,15H,2,9-14H2,1H3
• InChI Key: QWYNNLURPUMBHX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H24FN3O5S2
• Molecular Weight: 493.6 g/mol
• CAS No.: 865162-96-5

Description

This compound is a benzothiazole derivative, which is a class of heterocyclic aromatic compounds containing a phenyl ring and a thiazole ring. Benzothiazole derivatives are known to display a wide spectrum of pharmacologic effects, including anti-inflammatory, antibacterial, antiviral, antioxidant, and immunomodulatory properties.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• A study focused on the synthesis of novel compounds , including those derived from benzothiazole, for their potential as anti-inflammatory and analgesic agents. This research highlights the versatility of benzothiazole derivatives in creating new chemical entities with significant biological activities, suggesting a similar potential for the specified compound (Abu‐Hashem et al., 2020).

Antimicrobial Activity

• Another study synthesized fluoro-substituted sulphonamide benzothiazole compounds, including thiazole derivatives, and screened them for antimicrobial activity. This underscores the antimicrobial potential of benzothiazole and its derivatives, which could extend to the specified compound, emphasizing its importance in developing new antimicrobial agents (Jagtap et al., 2010).

Fluorescent Sensors

• Research on benzimidazole and benzothiazole conjugated Schiff bases has shown their utility as fluorescent sensors for detecting metal ions, demonstrating the chemical versatility and potential application of benzothiazole derivatives in sensing technologies. This suggests that similar structural compounds could serve as effective tools in analytical chemistry and environmental monitoring (Suman et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that this compound is involved in. For example, some benzothiazole derivatives have been found to inhibit the activity of certain enzymes, which could be one possible mechanism of action.